2,5-dimethyl-N-(1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl)furan-3-carboxamide

• IUPAC Name: 2,5-dimethyl-N-[1-(5,6,7,8-tetrahydrocinnolin-3-yl)piperidin-4-yl]furan-3-carboxamide
• InChI: InChI=1S/C20H26N4O2/c1-13-11-17(14(2)26-13)20(25)21-16-7-9-24(10-8-16)19-12-15-5-3-4-6-18(15)22-23-19/h11-12,16H,3-10H2,1-2H3,(H,21,25)
• InChI Key: FXEXLCZJHXKZMN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(O1)C)C(=O)NC2CCN(CC2)C3=NN=C4CCCCC4=C3
• Molecular Formula: C20H26N4O2
• Molecular Weight: 354.4 g/mol

Description

The compound appears to be a complex organic molecule that includes a furan ring (a five-membered aromatic ring with four carbon atoms and one oxygen), a piperidine ring (a six-membered ring with five carbons and one nitrogen), and a tetrahydrocinnoline structure (a bicyclic structure derived from cinnoline).

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the furan ring, the formation of the piperidine ring, and the coupling of these rings with the tetrahydrocinnoline structure. Without specific literature or studies on this compound, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound, as suggested by its name, is likely quite complex. It would include a variety of functional groups and ring structures, which could potentially have interesting chemical properties.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific functional groups present in the molecule. For example, the furan ring is aromatic and might undergo electrophilic aromatic substitution reactions. The piperidine ring might be involved in reactions with acids or bases due to the presence of a nitrogen atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure and the functional groups present. For example, it might have certain solubility characteristics based on the polarity of its functional groups, or it might have a certain melting point or boiling point based on the strength of the intermolecular forces present.

Safety And Hazards

Without specific studies or data on this compound, it’s difficult to provide accurate information on its safety and hazards. As with any chemical compound, appropriate safety precautions should be taken when handling it, including the use of personal protective equipment and proper ventilation.

Future Directions

The potential applications and future directions for this compound would depend on its specific properties and activities. It could potentially be of interest in fields like medicinal chemistry, materials science, or chemical biology, among others.

Please note that this is a very general analysis based on the structure of the compound as suggested by its name. For a more accurate and detailed analysis, specific studies or data on this compound would be needed. If you have access to such information, I would recommend consulting that directly. If you’re involved in research on this compound, I would also recommend consulting with a chemistry expert or advisor for more detailed and specific advice.